Cas no 311-75-1 (Bicyclo[1.1.1]pentane)

• Product Name: Bicyclo[1.1.1]pentane
• CAS No: 311-75-1
• MF: C₅H₈
• MW: 68.1170215606689
• CID: 312784
• PubChem ID: 136153
• Update Time: 2025-04-19

Bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane
• Bicyclo(1.1.1)pentane
• [1]Staffane
• DTXSID60185044
• 311-75-1

• Inchi： 1S/C5H8/c1-4-2-5(1)3-4/h4-5H,1-3H2
• InChI Key： MKCBRYIXFFGIKN-UHFFFAOYSA-N
• SMILES： C12CC(C1)C2

Computed Properties

• Exact Mass: 68.06264
• Monoisotopic Mass: 68.0626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.9

Experimental Properties

• Density: 0.976
• Boiling Point: 49.1°C at 760 mmHg
• Refractive Index: 1.517
• PSA: 0